Cas no 2138575-51-4 (5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole)
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2138575-51-4
- 5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole
- EN300-1157501
-
- Inchi: 1S/C12H19BrN2/c1-9-3-4-11(13)5-10(9)6-12-7-14-8-15(12)2/h7-11H,3-6H2,1-2H3
- InChI Key: BBKKEXHCCWVGCE-UHFFFAOYSA-N
- SMILES: BrC1CCC(C)C(CC2=CN=CN2C)C1
Computed Properties
- Exact Mass: 270.07316g/mol
- Monoisotopic Mass: 270.07316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.8Ų
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1157501-0.05g |
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole |
2138575-51-4 | 0.05g |
$1296.0 | 2023-06-09 | ||
| Enamine | EN300-1157501-0.1g |
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole |
2138575-51-4 | 0.1g |
$1357.0 | 2023-06-09 | ||
| Enamine | EN300-1157501-0.25g |
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole |
2138575-51-4 | 0.25g |
$1420.0 | 2023-06-09 | ||
| Enamine | EN300-1157501-0.5g |
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole |
2138575-51-4 | 0.5g |
$1482.0 | 2023-06-09 | ||
| Enamine | EN300-1157501-1.0g |
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole |
2138575-51-4 | 1g |
$1543.0 | 2023-06-09 | ||
| Enamine | EN300-1157501-2.5g |
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole |
2138575-51-4 | 2.5g |
$3025.0 | 2023-06-09 | ||
| Enamine | EN300-1157501-5.0g |
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole |
2138575-51-4 | 5g |
$4475.0 | 2023-06-09 | ||
| Enamine | EN300-1157501-10.0g |
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole |
2138575-51-4 | 10g |
$6635.0 | 2023-06-09 |
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole
5-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole (CAS No. 2138575-51-4): A Comprehensive Overview
5-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole (CAS No. 2138575-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated imidazole derivative features a unique cyclohexylmethyl substitution pattern, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both bromo and methyl functional groups enhances its reactivity and potential for further chemical modifications.
The molecular structure of 5-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole combines an imidazole core with a substituted cyclohexane ring, creating a versatile scaffold for various applications. Researchers have shown particular interest in this compound due to its potential as a building block for more complex molecules, especially in the development of novel therapeutic agents. Its CAS number 2138575-51-4 serves as a unique identifier in chemical databases and regulatory documentation.
In recent years, the demand for imidazole derivatives like 5-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole has increased significantly, driven by growing research into heterocyclic compounds with potential biological activity. The pharmaceutical industry particularly values such structures for their ability to interact with various biological targets. Scientists frequently search for information about "imidazole-based drug discovery" and "brominated cyclohexyl compounds," reflecting the current research trends in this area.
The synthesis of 5-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Chemists often optimize procedures to address common challenges in "imidazole alkylation reactions" and "selective bromination techniques." The compound's stability and solubility characteristics make it suitable for various experimental conditions, though proper handling and storage are essential to maintain its integrity.
Analytical characterization of CAS 2138575-51-4 employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are critical for research applications. The bromine atom in the structure provides a distinctive signature in mass spectral analysis, while the methyl groups contribute to characteristic NMR patterns that aid in structural verification.
Beyond pharmaceutical applications, 5-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole finds use in materials science as a potential precursor for specialized polymers and liquid crystals. The combination of rigid cyclohexyl and planar imidazole moieties offers interesting possibilities for designing materials with specific optical or electronic properties. Researchers exploring "functionalized imidazole materials" or "brominated organic semiconductors" may find this compound particularly relevant to their work.
The commercial availability of 5-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole has expanded in recent years to meet growing research demand. Suppliers typically offer the compound in various quantities, with purity levels suitable for different applications. Current market trends show increasing interest in "custom imidazole synthesis" and "specialty brominated compounds," reflecting the compound's importance in contemporary chemical research.
From a regulatory perspective, CAS 2138575-51-4 is not currently classified as a controlled substance in most jurisdictions. However, researchers should consult local regulations regarding the handling and disposal of brominated organic compounds. Proper safety protocols, including the use of personal protective equipment and adequate ventilation, are recommended when working with this chemical.
Future research directions for 5-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole may include exploration of its biological activity profile, optimization of synthetic routes for large-scale production, and investigation of its potential in materials applications. The compound's structural features make it a promising candidate for further development in multiple scientific disciplines.
For researchers seeking detailed technical information about 5-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole, comprehensive data sheets are available from reputable chemical suppliers. These typically include physical properties, handling instructions, and safety information. The compound's growing importance is reflected in increasing publications and patents referencing its structure and applications.
2138575-51-4 (5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)